2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-4-morpholinylacetamide

• IUPAC Name: 2-[4-(furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl-N-morpholin-4-ylacetamide
• InChI: InChI=1S/C15H15F3N4O3S/c16-15(17,18)12-8-10(11-2-1-5-25-11)19-14(20-12)26-9-13(23)21-22-3-6-24-7-4-22/h1-2,5,8H,3-4,6-7,9H2,(H,21,23)
• InChI Key: ZRCAPMCWTGNWDV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1NC(=O)CSC2=NC(=CC(=N2)C(F)(F)F)C3=CC=CO3
• Molecular Formula: C15H15F3N4O3S
• Molecular Weight: 388.4 g/mol

Description

2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-4-morpholinylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique chemical structure and has been studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-4-morpholinylacetamide is not fully understood. However, it is believed to act by inhibiting specific enzymes or proteins involved in various cellular processes. For example, this compound has been shown to inhibit the activity of protein kinase C (PKC), which plays a crucial role in cell signaling and regulation. It has also been shown to inhibit the activity of DNA topoisomerase, an enzyme involved in DNA replication and transcription.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit viral replication, and inhibit bacterial growth. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-4-morpholinylacetamide has several advantages for lab experiments. It is a highly specific and potent inhibitor of various enzymes and proteins, making it an ideal tool for studying their function. It is also relatively easy to synthesize and purify, making it readily available for research. However, this compound has some limitations, such as its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the research on 2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-4-morpholinylacetamide. One direction is to further investigate its potential applications in the field of medicinal chemistry, particularly in the development of new anticancer and antiviral drugs. Another direction is to study its mechanism of action in more detail, particularly its interactions with specific enzymes and proteins. Additionally, research can be conducted to improve the synthesis method and optimize the yield and purity of the compound. Finally, the potential toxicity and side effects of this compound can be further investigated to ensure its safety for use in humans.

Scientific Research Applications

2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]thio}-N-4-morpholinylacetamide has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has been investigated for its anticancer, antiviral, and antibacterial properties. It has also been studied for its potential use as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. In addition, this compound has been used as a tool in biochemical and physiological research to study the mechanism of action of various enzymes and proteins.